Cas no 954581-83-0 (3-amino-N-(3-ethoxypropyl)benzamide)

• Product Name: 3-amino-N-(3-ethoxypropyl)benzamide
• CAS No: 954581-83-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 4667358
• Update Time: 2025-06-09

3-amino-N-(3-ethoxypropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(3-ethoxypropyl)benzamide
• Benzamide, 3-amino-N-(3-ethoxypropyl)-

• Inchi： 1S/C12H18N2O2/c1-2-16-8-4-7-14-12(15)10-5-3-6-11(13)9-10/h3,5-6,9H,2,4,7-8,13H2,1H3,(H,14,15)
• InChI Key： YVFFZCAAISNMRA-UHFFFAOYSA-N
• SMILES： C(NCCCOCC)(=O)C1=CC=CC(N)=C1

Additional information on 3-amino-N-(3-ethoxypropyl)benzamide

Recent Advances in the Study of 3-amino-N-(3-ethoxypropyl)benzamide (CAS: 954581-83-0) in Chemical Biology and Pharmaceutical Research

3-amino-N-(3-ethoxypropyl)benzamide (CAS: 954581-83-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its molecular mechanisms, pharmacokinetic properties, and therapeutic potential. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Recent publications indicate that 3-amino-N-(3-ethoxypropyl)benzamide exhibits promising activity in targeting certain enzyme systems, particularly those involved in inflammatory and oncogenic processes. Structural analysis reveals that the ethoxypropyl side chain contributes significantly to its binding affinity and selectivity, making it a valuable scaffold for further medicinal chemistry optimization.

In terms of synthetic chemistry, new methodologies have been developed for the efficient production of 3-amino-N-(3-ethoxypropyl)benzamide and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route with higher yields and better purity profiles. These advances are crucial for enabling larger-scale production and more extensive biological evaluation of this compound class.

Pharmacokinetic studies have provided important insights into the absorption, distribution, metabolism, and excretion (ADME) properties of 3-amino-N-(3-ethoxypropyl)benzamide. Data from recent animal models show favorable bioavailability and tissue penetration characteristics, suggesting potential for both oral and parenteral administration routes. However, researchers have noted some metabolic stability challenges that may require structural modifications for optimal drug-like properties.

The therapeutic potential of this compound is being explored in multiple disease areas. Preliminary results from in vitro and in vivo models suggest activity against certain cancer cell lines, with particular promise in hematological malignancies. Additionally, some studies indicate possible applications in neurological disorders, though these findings require further validation. The compound's mechanism of action appears to involve modulation of specific protein-protein interactions, making it an interesting candidate for targeted therapy development.

Recent patent activity surrounding 3-amino-N-(3-ethoxypropyl)benzamide and related structures has increased significantly, reflecting growing commercial interest. Several pharmaceutical companies have filed applications covering various therapeutic uses and formulation technologies. This intellectual property landscape suggests that the compound may be moving toward clinical development in the near future.

Looking ahead, researchers emphasize the need for more comprehensive toxicological profiling and mechanism-of-action studies to fully understand the therapeutic window and potential side effects of 3-amino-N-(3-ethoxypropyl)benzamide. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential clinical applications.